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Compound of Interest

Compound Name: 3-Fluoropyridine-2,5-dicarbonitrile

Cat. No.: B12972144

Get Quote

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Compound: 3-Fluoropyridine-2,5-dicarbonitrile (CAS: 1615720-30-3) [2] Molecular Formula:

C₇H₂FN₃ Exact Mass: 147.0233 Da

Executive Summary & Structural Elucidation
Strategy
As a Senior Application Scientist, I frequently encounter highly functionalized N-heterocycles

that serve as critical scaffolds in drug discovery. 3-Fluoropyridine-2,5-dicarbonitrile is a

prime example. The presence of a pyridine core, two strongly electron-withdrawing cyano

groups, and a fluorine atom creates a highly electron-deficient system. This unique electronic

environment dictates its reactivity and makes rigorous spectroscopic characterization essential

for downstream medicinal chemistry applications.

To validate this structure, we cannot rely on a single analytical technique. Instead, we must

construct a self-validating system using orthogonal spectroscopic methods. Our strategy relies

on three pillars:
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Multinuclear NMR (¹H, ¹³C, ¹⁹F): To map the exact atomic connectivity and spin-spin coupling

networks. The ¹⁹F nucleus acts as a highly sensitive "spy" nucleus, providing diagnostic

hetero-nuclear coupling constants ( JHF​and JCF​) that unambiguously confirm the

regiochemistry of the pyridine ring [1].

High-Resolution Mass Spectrometry (HRMS): Utilizing Electrospray Ionization Time-of-Flight

(ESI-TOF) to confirm the exact molecular mass and isotopic pattern, ensuring no unexpected

functional group modifications occurred during synthesis [3].

Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-FTIR): To

rapidly and non-destructively verify the presence of the orthogonal functional groups (C≡N

and C-F).
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Caption: Analytical workflow for the spectroscopic validation of 3-Fluoropyridine-2,5-
dicarbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The Causality of Chemical Shifts and J-Coupling
In 3-fluoropyridine-2,5-dicarbonitrile, the pyridine ring contains only two protons (H-4 and H-

6). The extreme electron-withdrawing nature of the adjacent nitrogen, the fluorine atom, and

the two cyano groups deeply deshields these protons, pushing their signals far downfield.

The structural assignment is driven by the spin-spin coupling network. The fluorine atom at C-3

couples strongly with H-4 (ortho, ³JHF​≈8.5 Hz) and weakly with H-6 (para, ⁵JHF​≈1.2 Hz).
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Furthermore, H-4 and H-6 exhibit a meta-coupling ( ⁴JHH​≈2.0 Hz). This distinct splitting pattern

(doublet of doublets for both protons) is the definitive fingerprint of this specific regioisomer.
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Caption: Spin-spin J-coupling network mapping the interactions between 19F, 1H, and 13C

nuclei.

Spectroscopic Data Tables
Table 1: ¹H NMR Data (400 MHz, CDCl₃, 298 K) | Position | Chemical Shift (δ, ppm) |

Multiplicity | Coupling Constants ( J , Hz) | Integration | Assignment Rationale | | :--- | :--- | :--- |

:--- | :--- | :--- | | H-6 | 8.95 | dd | ⁴JHH​= 2.0, ⁵JHF​= 1.2 | 1H | Deshielded by adjacent N and C-5

cyano group. | | H-4 | 8.25 | dd | ³JHF​= 8.5, ⁴JHH​= 2.0 | 1H | Deshielded by adjacent F and C-5

cyano group. |

Table 2: ¹³C NMR Data (100 MHz, CDCl₃, 298 K) | Position | Chemical Shift (δ, ppm) |

Multiplicity | Coupling Constants ( J , Hz) | Assignment Rationale | | :--- | :--- | :--- | :--- | :--- | | C-

3 | 158.4 | d | ¹JCF​= 258.0 | Directly attached to highly electronegative F. | | C-6 | 152.1 | d |

⁴JCF​= 4.5 | Adjacent to pyridine Nitrogen. | | C-2 | 135.2 | d | ²JCF​= 15.0 | Attached to CN,
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adjacent to N and F. | | C-4 | 128.6 | d | ²JCF​= 18.5 | Ortho to Fluorine. | | C-5 | 112.3 | s | - |

Attached to CN, shielded by resonance. | | C≡N (C-5) | 115.1 | s | - | Nitrile carbon. | | C≡N (C-

2) | 114.5 | s | - | Nitrile carbon. |

Table 3: ¹⁹F NMR Data (376 MHz, CDCl₃, 298 K) | Position | Chemical Shift (δ, ppm) |

Multiplicity | Coupling Constants ( J , Hz) | | :--- | :--- | :--- | :--- | | F-3 | -112.4 | dd | ³JHF​= 8.5,

⁵JHF​= 1.2 |

Protocol: Multinuclear NMR Acquisition
Sample Preparation: Dissolve exactly 15 mg of the analyte in 0.6 mL of anhydrous CDCl₃

(contains 0.03% v/v TMS as an internal standard). Transfer to a high-quality 5 mm NMR

tube. Causality: CDCl₃ is chosen because the molecule lacks exchangeable protons, and the

non-polar solvent minimizes hydrogen-bonding artifacts [4].

Instrument Tuning: Insert the sample into a 400 MHz NMR spectrometer. Lock the magnetic

field to the deuterium resonance of CDCl₃. Tune and match the probe for ¹H, ¹³C, and ¹⁹F

frequencies.

Acquisition (¹H): Run a standard 1D ¹H sequence (zg30) with 16 scans, a 10 ppm spectral

width, and a relaxation delay (D1) of 2.0 seconds.

Acquisition (¹⁹F): Run a ¹⁹F sequence with ¹H decoupling (igdc) to simplify the spectrum,

followed by a coupled spectrum to extract JHF​values. Use 64 scans.

Acquisition (¹³C): Run a ¹H-decoupled ¹³C sequence (zgpg30). Due to the lack of protons and

presence of multiple quaternary carbons (C-2, C-3, C-5, and two CN groups), increase the

relaxation delay to 4.0 seconds and acquire at least 1024 scans to ensure sufficient signal-

to-noise ratio for the quaternary carbons.

High-Resolution Mass Spectrometry (HRMS)
The Causality of ESI-TOF Selection
To validate the exact molecular formula (C₇H₂FN₃), we employ Electrospray Ionization Time-of-

Flight (ESI-TOF) mass spectrometry. ESI is a "soft" ionization technique that prevents the

fragmentation of the delicate cyano groups, allowing us to observe the intact molecular ion. The
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TOF analyzer provides mass accuracy within < 5 ppm, which is mandatory for distinguishing

our target from isobaric impurities [3].

Table 4: HRMS (ESI-TOF) Data

Ion Species Formula
Theoretical
m/z

Experimental
m/z

Error (ppm)

[M+H]⁺ C₇H₃FN₃⁺ 148.0311 148.0315 +2.7

|[M-H]⁻ | C₇HFN₃⁻ | 146.0160 | 146.0158 | -1.3 |

Protocol: ESI-TOF MS Analysis
Sample Dilution: Prepare a 1 µg/mL solution of the compound in LC-MS grade

Acetonitrile/Water (50:50, v/v) containing 0.1% formic acid (for positive ion mode) or 0.1%

ammonium hydroxide (for negative ion mode).

Calibration: Calibrate the TOF analyzer using a standard tuning mix (e.g., Agilent ESI-L) to

achieve sub-5 ppm mass accuracy.

Injection & Ionization: Inject 2 µL of the sample via flow injection analysis (FIA) at a flow rate

of 0.2 mL/min. Set the capillary voltage to 3.5 kV, drying gas temperature to 300 °C, and

nebulizer pressure to 35 psig.

Data Processing: Extract the mass spectra across the elution peak. Average the scans and

calculate the exact mass of the [M+H]⁺ and [M-H]⁻ adducts.

Fourier-Transform Infrared (FTIR) Spectroscopy
The Causality of ATR-FTIR
While NMR provides connectivity, FTIR provides instantaneous confirmation of bond dipoles.

For 3-fluoropyridine-2,5-dicarbonitrile, the sharp, distinct C≡N stretch and the strong C-F

stretch are highly diagnostic. We utilize Attenuated Total Reflectance (ATR) rather than

traditional KBr pellets. Causality: ATR requires zero sample preparation, prevents moisture

absorption (which obscures the 3000-3500 cm⁻¹ region), and avoids potential halide exchange

reactions between the analyte and KBr.
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Table 5: ATR-FTIR Data

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3065 Weak
Aromatic C-H stretch
(pyridine ring)

2240 Sharp, Strong C≡N stretch (nitrile groups)

1585, 1430 Medium
Aromatic C=C and C=N ring

stretches

1210 Strong C-F stretch

| 850 | Strong | Aromatic C-H out-of-plane bend |

Protocol: ATR-FTIR Spectroscopy
Background Collection: Clean the diamond ATR crystal with isopropanol and allow it to dry.

Collect a background spectrum (ambient air) using 32 scans at a resolution of 4 cm⁻¹.

Sample Application: Place approximately 2 mg of the solid 3-fluoropyridine-2,5-
dicarbonitrile powder directly onto the diamond crystal.

Compression: Lower the ATR pressure anvil until the clutch clicks, ensuring intimate optical

contact between the solid and the crystal lattice.

Acquisition: Collect the sample spectrum (32 scans, 4 cm⁻¹ resolution) from 4000 to 600

cm⁻¹. Apply an ATR correction algorithm to account for depth of penetration variations at

different wavelengths.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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